Cas no 2168879-24-9 (1-(azidomethyl)-8,8-dimethyl-2,7-dioxaspiro4.4nonan-3-one)

• Product Name: 1-(azidomethyl)-8,8-dimethyl-2,7-dioxaspiro4.4nonan-3-one
• CAS No: 2168879-24-9
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 6178594
• PubChem ID: 165528683
• Update Time: 2025-05-25

1-(azidomethyl)-8,8-dimethyl-2,7-dioxaspiro4.4nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-8,8-dimethyl-2,7-dioxaspiro4.4nonan-3-one
• 1-(azidomethyl)-8,8-dimethyl-2,7-dioxaspiro[4.4]nonan-3-one
• EN300-1479292
• 2168879-24-9

• Inchi： 1S/C10H15N3O3/c1-9(2)5-10(6-15-9)3-8(14)16-7(10)4-12-13-11/h7H,3-6H2,1-2H3
• InChI Key： LGWVPIKEYCHWTH-UHFFFAOYSA-N
• SMILES： O1CC2(CC(=O)OC2CN=[N+]=[N-])CC1(C)C

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.9Ų

Additional information on 1-(azidomethyl)-8,8-dimethyl-2,7-dioxaspiro4.4nonan-3-one

1-(Azidomethyl)-8,8-Dimethyl-2,7-Dioxaspiro[4.4]Nonan-3-One: A Comprehensive Overview

The compound with CAS No. 2168879-24-9, commonly referred to as 1-(azidomethyl)-8,8-dimethyl-2,7-dioxaspiro[4.4]nonan-3-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug design and materials science. The azidomethyl group attached to the spiro ring system introduces intriguing reactivity and functional properties, making it a subject of interest for researchers worldwide.

The molecular structure of 1-(azidomethyl)-8,8-dimethyl-2,7-dioxaspiro[4.4]nonan-3-one is characterized by a spiro ring system consisting of two four-membered rings fused at a single atom. The presence of the azidomethyl group (-N₃CH₂) and the two methyl groups on the spiro atom adds complexity to its electronic environment and steric interactions. This structure not only enhances its stability but also provides a platform for various chemical transformations. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most promising applications of 1-(azidomethyl)-8,8-dimethyl-2,7-dioxaspiro[4.4]nonan-3-one lies in its ability to undergo click chemistry reactions. The azide group is highly reactive under copper-catalyzed conditions, enabling the formation of stable triazole linkages with alkyne-containing compounds. This property has been exploited in the design of peptide-based drugs and biocompatible materials. For instance, researchers have successfully utilized this compound to synthesize bioconjugates that exhibit enhanced targeting capabilities and improved pharmacokinetics.

In addition to its role in drug design, 1-(azidomethyl)-8,8-dimethyl-2,7-dioxaspiro[4.4]nonan-3-one has shown potential in materials science applications. Its rigid spiro structure and reactive azide group make it an ideal candidate for the development of advanced polymers and cross-linked materials. Recent advancements in 3D printing technology have leveraged this compound to create biodegradable scaffolds for tissue engineering applications. These scaffolds demonstrate excellent mechanical properties and biocompatibility, making them suitable for use in regenerative medicine.

The synthesis of 1-(azidomethyl)-8,8-dimethyl-2,7-dioxaspiro[4.4]nonan-3-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spiro ring system through intramolecular cyclization reactions and the subsequent introduction of the azide group via nucleophilic substitution or azide coupling reactions. Researchers have optimized these steps to achieve high yields and improve the overall efficiency of the synthesis process.

Recent studies have also explored the pharmacokinetic properties of 1-(azidomethyl)-8,8-dimethyl-2,7-dioxaspiro[4.4]nonan-3-one, particularly its absorption, distribution, metabolism, and excretion (ADME) profile. These studies have revealed that the compound exhibits favorable bioavailability and low toxicity in preclinical models, making it a promising candidate for further drug development efforts. Furthermore, its ability to penetrate cellular membranes suggests potential applications in targeted drug delivery systems.

In conclusion, 1-(azidomethyl)-8,8-dimethyl-2,7-dioxaspiro[4.4]nonan-3-one (CAS No. 2168879-24-9) is a versatile compound with a wide range of applications in organic chemistry, pharmacology, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific discovery.